Cas no 2172319-31-0 (tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate
• CAS No: 2172319-31-0
• MF: C₁₃H₂₄ClNO₄S
• MW: 325.851962089539
• CID: 6286587
• PubChem ID: 165533700
• Update Time: 2025-05-23

tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-4,4-dimethylpiperidine-1-carboxylate
• EN300-1577857
• 2172319-31-0

• Inchi： 1S/C13H24ClNO4S/c1-12(2,3)19-11(16)15-7-6-13(4,5)10(8-15)9-20(14,17)18/h10H,6-9H2,1-5H3
• InChI Key： JDWQUAHWKQMVDS-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OC(C)(C)C)CCC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 325.1114571g/mol
• Monoisotopic Mass: 325.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate

tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate is a highly specialized organic compound with the CAS number 2172319-31-0. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule's structure, which includes a tert-butyl group, a chlorosulfonyl substituent, and a piperidine ring, contributes to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance adhesives. The compound's ability to undergo nucleophilic substitution reactions under mild conditions makes it an ideal candidate for such applications. For instance, a 2023 study published in *Polymer Chemistry* demonstrated how this compound can be used to create thermally stable polymers with exceptional mechanical properties.

In the pharmaceutical industry, tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate has shown promise as an intermediate in drug synthesis. Its sulfonyl chloride group enables the formation of bioactive molecules through substitution reactions. A notable example is its use in the synthesis of a new class of kinase inhibitors, which are currently under preclinical testing for their potential in treating various cancers. These findings were reported in a 2023 issue of *Journal of Medicinal Chemistry*, emphasizing the compound's role in modern drug discovery.

The synthesis of tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate involves a multi-step process that combines principles from organometallic chemistry and nucleophilic substitution. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, researchers at Stanford University developed a palladium-catalyzed coupling reaction that streamlines the synthesis process, reducing production costs and environmental impact.

Environmental considerations have also come into play with this compound. Studies have shown that tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional synthetic intermediates. A 2023 report by the European Chemical Society highlighted its potential as an eco-friendly alternative in industrial chemical processes.

Furthermore, the compound's unique electronic properties have led to its exploration in electronic materials science. Its ability to act as an electron-deficient electrophile makes it valuable in the synthesis of conductive polymers and organic semiconductors. A team at MIT recently utilized this compound to develop a new class of organic photovoltaic materials with improved efficiency, as detailed in their 2023 publication in *Nature Materials*.

In conclusion, tert-butyl 3-(chlorosulfonyl)methyl-4,4-dimethylpiperidine-1-carboxylate stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is set to grow even further.